Cas no 1211430-45-3 (3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride)
3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- MFCD18205910
- AKOS024397657
- 3-[5-(morpholin-4-ylmethyl)tetrazol-1-yl]propanoic acid;hydrochloride
- 3-[5-(morpholin-4-ylmethyl)-1{H}-tetrazol-1-yl]propanoic acid
- 1211430-45-3
- 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride
-
- Inchi: 1S/C9H15N5O3.ClH/c15-9(16)1-2-14-8(10-11-12-14)7-13-3-5-17-6-4-13;/h1-7H2,(H,15,16);1H
- InChI Key: IDDMSWYTNGEKSH-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(CC2=NN=NN2CCC(=O)O)CC1
Computed Properties
- Exact Mass: 277.0941671g/mol
- Monoisotopic Mass: 277.0941671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 259
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.4Ų
3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M234745-250mg |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M234745-500mg |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M234745-1000mg |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 1g |
$ 720.00 | 2022-06-04 | ||
| abcr | AB405822-500 mg |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 500MG |
€254.60 | 2022-09-29 | ||
| abcr | AB405822-1 g |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB405822-5 g |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride |
1211430-45-3 | 5 g |
€907.00 | 2023-07-19 | ||
| abcr | AB405822-500mg |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; . |
1211430-45-3 | 500mg |
€269.00 | 2025-02-20 | ||
| abcr | AB405822-1g |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; . |
1211430-45-3 | 1g |
€317.00 | 2025-02-20 | ||
| abcr | AB405822-5g |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; . |
1211430-45-3 | 5g |
€877.00 | 2025-02-20 | ||
| abcr | AB405822-10g |
3-[5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl]propanoic acid hydrochloride; . |
1211430-45-3 | 10g |
€1357.00 | 2025-02-20 |
3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride
Introduction to 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride (CAS No: 1211430-45-3)
3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1211430-45-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents. The unique structural features of this compound, particularly the presence of both Morpholin-4-ylmethyl and tetrazole moieties, contribute to its potential as a versatile scaffold for drug discovery.
The Morpholin-4-ylmethyl group is a key structural element that imparts specific pharmacological properties to the molecule. Morpholine derivatives are well-known for their ability to enhance the solubility and bioavailability of drugs, which is crucial for their clinical efficacy. Additionally, the tetrazole ring introduces a high degree of reactivity and binding affinity, which can be exploited to develop compounds with targeted biological activity. These characteristics make 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride a valuable candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in tetrazole-containing compounds due to their diverse biological activities. Tetrazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a tetrazole ring into the molecular structure of 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride enhances its potential as a lead compound for drug development. This compound has been studied in various preclinical models, where it has demonstrated encouraging results in terms of efficacy and safety.
The hydrochloride salt form of this compound is particularly noteworthy, as it improves the stability and bioavailability of the molecule. Hydrochloride salts are commonly used in pharmaceutical formulations due to their ability to enhance solubility and shelf life. The hydrochloride form of 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride ensures that the compound remains effective and accessible for further research and potential clinical applications.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have suggested that tetrazole derivatives can interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and epilepsy. The presence of the Morpholin-4-ylmethyl group further enhances its suitability for these applications by improving blood-brain barrier penetration. This makes 3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylopropanoic acid hydrochloride a promising candidate for further investigation in neuropharmacology.
In addition to its potential in neurological disorders, this compound has also shown promise in the treatment of inflammatory conditions. Chronic inflammation is a underlying factor in many diseases, including arthritis and cardiovascular disorders. The ability of tetrazole derivatives to modulate inflammatory pathways makes them attractive candidates for anti-inflammatory therapies. Preclinical studies have demonstrated that 3-5-(Morpholin
1211430-45-3 (3-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-ylpropanoic acid hydrochloride) Related Products
- 1185299-94-8({5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride)
- 1443279-42-2([5-(morpholin-4-ylmethyl)-1{H}-tetrazol-1-yl]acetic acid)
- 1185295-22-0(4-5-(Morpholin-4-ylmethyl)-1H-tetrazol-1-yl-butanoic acid hydrochloride)
- 1119452-19-5(4-[5-(morpholin-4-ylmethyl)-1H-tetrazol-1-yl]butanoic acid)
- 924871-15-8(3-(5-Morpholin-4-ylmethyl-tetrazol-1-yl)-propionic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)